Cas no 1805625-27-7 (Ethyl 3-(difluoromethyl)-4-fluoro-2-methoxypyridine-6-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-4-fluoro-2-methoxypyridine-6-acetate
• CAS No: 1805625-27-7
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 4883238
• Update Time: 2025-06-13

Ethyl 3-(difluoromethyl)-4-fluoro-2-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-4-fluoro-2-methoxypyridine-6-acetate

• Inchi： 1S/C11H12F3NO3/c1-3-18-8(16)5-6-4-7(12)9(10(13)14)11(15-6)17-2/h4,10H,3,5H2,1-2H3
• InChI Key： FDEPHQKXZSTYQQ-UHFFFAOYSA-N
• SMILES： FC1=CC(CC(=O)OCC)=NC(=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-4-fluoro-2-methoxypyridine-6-acetate

Ethyl 3-(difluoromethyl)-4-fluoro-2-methoxypyridine-6-acetate (CAS No. 1805625-27-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(difluoromethyl)-4-fluoro-2-methoxypyridine-6-acetate, identified by its CAS number 1805625-27-7, is a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural motif that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both fluoro and difluoromethyl substituents enhances its pharmacological potential, contributing to its growing relevance in drug discovery and development.

The compound's structure, characterized by a pyridine core with ester functionality, methoxy group, and halogenated substituents, positions it as a key building block for medicinal chemists. Its molecular formula and stereochemistry are meticulously designed to optimize interactions with biological targets, making it particularly useful in the design of small-molecule inhibitors and modulators.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity. Ethyl 3-(difluoromethyl)-4-fluoro-2-methoxypyridine-6-acetate exemplifies this trend, as its dual fluorination enhances its pharmacokinetic properties. This has led to its incorporation into numerous research projects aimed at developing novel therapeutics for various diseases.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The ester group provides a convenient handle for further functionalization, allowing chemists to introduce additional modifications tailored to specific biological targets. This adaptability has made it a preferred choice for researchers exploring new drug candidates.

The application of Ethyl 3-(difluoromethyl)-4-fluoro-2-methoxypyridine-6-acetate extends beyond academic research; it has found practical utility in industrial settings as well. Pharmaceutical companies have leveraged its structural features to develop proprietary compounds with enhanced efficacy and reduced side effects. The compound's role in synthesizing high-value molecules underscores its importance in the current landscape of drug development.

Recent studies have highlighted the compound's potential in addressing challenging therapeutic areas. For instance, researchers have utilized Ethyl 3-(difluoromethyl)-4-fluoro-2-methoxypyridine-6-acetate as a precursor in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The fluorinated moieties contribute to strong binding interactions with target enzymes, improving drug potency.

The compound's influence is also evident in the development of antiviral agents. The unique electronic properties conferred by the fluoro and difluoromethyl groups enable precise modulation of viral protease activity, offering new avenues for antiviral drug design. This has been particularly relevant in the context of emerging viral threats, where rapid development of effective treatments is paramount.

In addition to its role in therapeutic applications, Ethyl 3-(difluoromethyl)-4-fluoro-2-methoxypyridine-6-acetate has been explored in agrochemical research. Its structural framework provides a foundation for designing novel pesticides with improved selectivity and environmental compatibility. The incorporation of fluorine atoms enhances the stability and bioavailability of these compounds, making them more effective against pests while minimizing ecological impact.

The synthesis of Ethyl 3-(difluoromethyl)-4-fluoro-2-methoxypyridine-6-acetate itself is an intricate process that showcases modern synthetic methodologies. Advanced techniques such as cross-coupling reactions and palladium catalysis are employed to construct the desired pyridine core efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of contemporary organic chemistry.

The safety profile of Ethyl 3-(difluoromethyl)-4-fluoro-2-methoxypyridine-6-acetate is another critical consideration. While it is not classified as hazardous under standard conditions, proper handling protocols must be followed to ensure safe laboratory practices. Researchers adhere to stringent guidelines to minimize exposure risks, emphasizing the importance of responsible chemical management.

The future prospects for Ethyl 3-(difluoromethyl)-4-fluoro-2-methoxypyridine-6-acetate are promising, given its broad applicability across multiple domains. As drug discovery continues to evolve, this compound is expected to play an increasingly pivotal role in developing next-generation therapeutics. Its unique structural attributes continue to inspire innovation, driving advancements in both academic research and industrial applications.